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Compound of Interest |

3-
Compound Name: (Butylaminocarbonyl)phenylboroni

c acid

Cat. No.: B1274008

Essential Safety and Handling Guide for 3-
(Butylaminocarbonyl)phenylboronic acid

Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety and logistical information for the handling and disposal of 3-
(Butylaminocarbonyl)phenylboronic acid. The following procedures are based on
established safety protocols for boronic acid compounds and are intended to ensure a safe
laboratory environment.

Hazard Identification and Safety Data

While a specific Safety Data Sheet (SDS) for 3-(Butylaminocarbonyl)phenylboronic acid is
not readily available, data from analogous boronic acid compounds indicate a consistent
hazard profile. Users should handle this compound with the care required for a substance that
is potentially harmful if swallowed, and can cause skin, eye, and respiratory irritation.[1][2][3][4]
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Hazard Classification . Precautionary
o GHS Pictogram
(Anticipated) Statements[1][2][3][5]

P264: Wash hands and any
exposed skin thoroughly after
handling. P270: Do not eat,
drink or smoke when using this
product. P301+P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if

you feel unwell.

Acute Toxicity, Oral (Harmful) disponibili

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P302+P352: IF ON SKIN:
Wash with plenty of soap and
water. P332+P317: If skin

irritation occurs: Get medical

Skin Irritation |

help.

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P305+P351+P338: IF IN
Serious Eye Irritation 1 EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P271: Use only outdoors or
in a well-ventilated area.
P304+P340: IF INHALED:

Remove person to fresh air

Respiratory Tract Irritation !

and keep comfortable for

breathing.
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Operational Plan: Handling Procedures
Engineering Controls

e Ventilation: Always handle 3-(Butylaminocarbonyl)phenylboronic acid in a certified
chemical fume hood to minimize inhalation of dust particles.[6] Ensure the fume hood has
proper airflow before beginning work.[6]

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[5][7]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling this compound:

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166
(EV) or NIOSH (US) standards.[3][6]

o Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required.[6][8] Inspect
gloves for any damage before use.[5] For extended contact or when handling larger
guantities, consider double gloving.[9]

o Body Protection: A lab coat or chemical-resistant apron must be worn to protect against skin
contact.[6][10]

o Respiratory Protection: For handling the solid, powdered form of this chemical, a NIOSH-
approved N95 dust mask or a higher-level respirator should be used to prevent inhalation of
airborne particles.[10][11]

Step-by-Step Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Designate a
specific area within the fume hood for the procedure.

» Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to
contain any dust. Use tools like spatulas and weighing paper that can be easily
decontaminated or disposed of.
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 In Case of a Spill:

o If a spill is contained within the fume hood, close the sash and use a spill kit with
appropriate absorbent materials.[6]

o For spills outside the fume hood, evacuate the area and prevent entry.[6] Ensure adequate
ventilation before cleanup and wear appropriate respiratory protection.[6]

o Collect spilled material using a method that avoids generating dust (e.g., wet sweeping or
using a HEPA-filtered vacuum). Place the waste into a sealed, labeled container for
disposal.[2]

» Decontamination: After handling, wipe down the work surface in the fume hood and any
equipment used. Remove and dispose of gloves properly by turning them inside out as you
remove them.[9] Wash hands thoroughly with soap and water.[1]

Disposal Plan

» Waste Collection: All waste contaminated with 3-(Butylaminocarbonyl)phenylboronic
acid, including empty containers, used gloves, and spill cleanup materials, should be
collected in a clearly labeled, sealed container.

o Disposal Route: Dispose of the chemical waste through an approved hazardous waste
disposal facility, in accordance with all local, state, and federal regulations.[2][11][12] Do not
dispose of this material down the drain or in regular trash.[12]

Workflow for Handling 3-
(Butylaminocarbonyl)phenylboronic acid
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Caption: Workflow for the safe handling of 3-(Butylaminocarbonyl)phenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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